Cas no 1805253-42-2 (4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid
• CAS No: 1805253-42-2
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4891683
• Update Time: 2025-06-12

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c10-2-5-4(1-6(14)15)3-13-9(16)7(5)8(11)12/h3,8H,1-2H2,(H,13,16)(H,14,15)
• InChI Key： HZKZTLSUCCGUQU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(NC=C1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: -0.2
• Topological Polar Surface Area: 66.4

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic Acid (CAS No. 1805253-42-2)

4-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid, identified by its CAS number CAS No. 1805253-42-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure incorporates both chloromethyl and difluoromethyl substituents, which are known to enhance the biological activity and metabolic stability of molecules, making it a valuable candidate for further investigation.

The chloromethyl group in the molecule is particularly noteworthy due to its reactivity and potential for forming covalent bonds with various biological targets. This feature has been exploited in the design of enzyme inhibitors and receptor ligands, where the ability to form stable interactions is crucial for therapeutic efficacy. Additionally, the presence of a difluoromethyl group contributes to the compound's lipophilicity and resistance to metabolic degradation, which are desirable properties for drug candidates aiming to achieve prolonged pharmacological effects.

The compound's backbone, which includes a pyridine ring with hydroxyl and acetic acid functional groups, further enhances its potential as a pharmacophore. Pyridine derivatives are well-documented in medicinal chemistry for their diverse biological activities, ranging from antimicrobial to anticancer properties. The hydroxyl group at the 2-position and the acetic acid moiety at the 5-position add additional layers of functionality, enabling various chemical modifications that can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structural motifs present in 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid align well with these goals. For instance, studies have demonstrated that compounds incorporating both chloromethyl and difluoromethyl groups exhibit potent inhibitory activity against certain kinases and proteases involved in cancer progression. These findings have spurred further investigation into the compound's potential as a lead molecule for drug development.

The acetic acid moiety in the molecule also plays a critical role in its biological activity. Acetic acid derivatives are known to interact with various biological targets, including receptors and enzymes, often leading to significant therapeutic effects. The combination of this moiety with the pyridine ring and other functional groups creates a complex pharmacophore that can be optimized for specific biological activities. This complexity makes 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid a versatile scaffold for medicinal chemists.

Furthermore, the compound's solubility profile has been an area of interest for researchers seeking to improve its bioavailability. The presence of both polar (hydroxyl and acetic acid groups) and non-polar (difluoromethyl) substituents suggests that it can be modified to enhance solubility while maintaining biological activity. This balance is crucial for developing drugs that can be effectively administered orally or through other non-invasive routes.

In conclusion, 4-(chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its molecular design incorporates elements that have been successfully utilized in previous drug candidates, suggesting that it may serve as a valuable lead molecule for further optimization. As research in this area continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery of novel therapeutic agents.